Cas no 176546-55-7 (4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one)

• Product Name: 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one
• CAS No: 176546-55-7
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• MDL: MFCD14703879
• CID: 112400
• PubChem ID: 19701764
• Update Time: 2025-07-21

4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-(aminomethyl)-6,7-dihydroxy-
• 2H-1-BENZOPYRAN-2-ONE, 4-(AMINOMETHYL)-6,7-DIHYDROXY- (9CI)
• 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one
• 176546-55-7
• EN300-9534223
• SCHEMBL8706946
• 4-(aminomethyl)-6,7-dihydroxychromen-2-one

• MDL： MFCD14703879
• Inchi： 1S/C10H9NO4/c11-4-5-1-10(14)15-9-3-8(13)7(12)2-6(5)9/h1-3,12-13H,4,11H2
• InChI Key： JCISGGGXFVAERE-UHFFFAOYSA-N
• SMILES： O1C(C=C(CN)C2C=C(C(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 207.05317
• Monoisotopic Mass: 207.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 92.78

Additional information on 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one

Professional Introduction to 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one (CAS No. 176546-55-7)

4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 176546-55-7, is a structurally significant compound belonging to the chromenone class. This heterocyclic molecule has garnered considerable attention in the field of pharmaceutical chemistry due to its versatile biological activities and potential therapeutic applications. The presence of both amino and hydroxyl functional groups in its molecular framework imparts unique reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry innovation.

The chromenone core of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one is well-documented for its pharmacological properties, particularly in the realms of anti-inflammatory, antioxidant, and antimicrobial contexts. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its pharmacokinetic and pharmacodynamic profiles. The aminomethyl substituent at the 4-position serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors, thereby modulating cellular processes.

In contemporary research, 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one has been investigated for its role in modulating oxidative stress and inflammation—pathophysiological mechanisms central to numerous chronic diseases. Studies have demonstrated its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production, suggesting its potential as an adjunct therapeutic agent in conditions like arthritis and cardiovascular disorders. The hydroxyl groups at the 6 and 7 positions contribute to its solubility and bioavailability, enhancing its suitability for oral or parenteral administration.

The synthesis of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one typically involves multi-step organic transformations, including condensation reactions between resorcinol derivatives and appropriate carbonyl compounds, followed by functional group modifications. Modern catalytic approaches have refined these processes, reducing reaction times and improving yields while minimizing environmental impact. The compound’s stability under various storage conditions has been assessed through spectroscopic and chromatographic analyses, ensuring reliability in both laboratory research and industrial-scale production.

Emerging research highlights the compound’s interaction with polyphenol pathways, where it may serve as a precursor or analog for natural products exhibiting similar bioactivities. Its chromenone structure resembles molecules found in traditional herbal medicines, prompting investigations into synergistic effects when combined with other phytochemicals. Preclinical trials have begun exploring its efficacy in models of neurodegeneration, where oxidative damage and inflammatory responses are prominent features.

The chemical diversity inherent in 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one allows for structural modifications aimed at optimizing pharmacological outcomes. Researchers have explored derivatives with altered substitution patterns or additional functional groups to enhance binding affinity or metabolic stability. Computational modeling techniques have been employed to predict binding interactions with target proteins, aiding in the rational design of next-generation analogs.

The regulatory landscape for novel compounds like 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one emphasizes rigorous safety evaluations before clinical translation. Toxicological studies have assessed acute and chronic exposure scenarios to establish safe dosage ranges and potential side effects. These assessments are critical for navigating pharmaceutical development pathways toward market approval by regulatory agencies worldwide.

Industrial applications of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are relevant in designing antimicrobial agents targeting resistant strains or in developing photoprotective compounds for cosmetic formulations. The versatility of this scaffold underscores its importance as a building block in synthetic chemistry.

Future directions in research may focus on leveraging biocatalysis or flow chemistry to streamline the synthesis of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one, aligning with green chemistry principles. Additionally, exploring its role in epigenetic modulation could unlock novel therapeutic strategies against diseases driven by dysregulated gene expression patterns.

In summary,4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one (CAS No. 176546-55-7) represents a promising candidate for further medical innovation due to its multifaceted biological activities and synthetic accessibility. Ongoing studies continue to elucidate its mechanisms of action while expanding its potential applications across multiple therapeutic domains.